molecular formula C11H15O4P B8643788 Dimethyl [2-(4-methylphenyl)-2-oxoethyl]phosphonate CAS No. 51638-13-2

Dimethyl [2-(4-methylphenyl)-2-oxoethyl]phosphonate

Cat. No.: B8643788
CAS No.: 51638-13-2
M. Wt: 242.21 g/mol
InChI Key: HPEPOEGIXADXMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl [2-(4-methylphenyl)-2-oxoethyl]phosphonate is a useful research compound. Its molecular formula is C11H15O4P and its molecular weight is 242.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

51638-13-2

Molecular Formula

C11H15O4P

Molecular Weight

242.21 g/mol

IUPAC Name

2-dimethoxyphosphoryl-1-(4-methylphenyl)ethanone

InChI

InChI=1S/C11H15O4P/c1-9-4-6-10(7-5-9)11(12)8-16(13,14-2)15-3/h4-7H,8H2,1-3H3

InChI Key

HPEPOEGIXADXMF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(=O)CP(=O)(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of dimethyl methylphosphonate (10.23 g, 82.5 mmol) in 100 ml of anhydrous THF at -78° C. was added dropwise a solution of n-butyl lithium in hexane (1.58N, 52 ml, 82.5 mmol) under argon atmosphere, and the mixture was stirred for 30 minutes. Subsequently, methyl p-methylphenylcarboxylate (5.0 g, 33 mmol, commercially available product) in 10 ml of anhydrous THF was added dropwise and the mixture was stirred for 30 minutes. This reaction mixture was allowed to warm to 0° C., diluted with 5 ml of acetic acid and 10 ml of water and concentrated. 30 ml of water was added to the residue, and the mixture was extracted with ethyl acetate (50 ml×2). The combined ethyl acetate layers were washed with water (30 ml×1) and brine (30 ml×1), dried over anhydrous sodium sulfate, and concentrated. The residue was distilled under reduced pressure to give a colorless transparent oil of dimethyl 2-p-methylphenyl-2-oxo-ethylphosphonate (7.2 g, 29.8 mmol, yield 90.2%, b.p. 150°-153° C./0.27 mmHg), which was assigned the structure by the following data:
Quantity
10.23 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
52 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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